5-cyano-4-(3,4-dimethoxyphenyl)-6-(ethylthio)-2-methyl-N-(o-tolyl)nicotinamide

• IUPAC Name: 5-cyano-4-(3,4-dimethoxyphenyl)-6-ethylsulfanyl-2-methyl-N-(2-methylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C25H25N3O3S/c1-6-32-25-18(14-26)23(17-11-12-20(30-4)21(13-17)31-5)22(16(3)27-25)24(29)28-19-10-8-7-9-15(19)2/h7-13H,6H2,1-5H3,(H,28,29)
• InChI Key: LRPZWPBYUMDZSK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC(=C(C(=C1C#N)C2=CC(=C(C=C2)OC)OC)C(=O)NC3=CC=CC=C3C)C
• Molecular Formula: C25H25N3O3S
• Molecular Weight: 447.6 g/mol

Description

5-cyano-4-(3,4-dimethoxyphenyl)-6-(ethylthio)-2-methyl-N-(o-tolyl)nicotinamide, also known as AG-1478, is a small molecule inhibitor that targets the epidermal growth factor receptor (EGFR) tyrosine kinase. It is widely used in scientific research to study the EGFR signaling pathway and its role in cancer and other diseases.

Scientific Research Applications

Synthesis and Structural Analysis

Research on nicotinic acid derivatives often revolves around the synthesis and structural analysis of these compounds, which are crucial for understanding their potential applications in various fields. For instance, the study by Paine (1987) provides insights into a convenient synthesis of alkyl-substituted ethyl nicotinates, which are essential for developing novel compounds with potential pharmaceutical applications (Paine, 1987). Similarly, the research by Zhou et al. (2008) focuses on the synthesis of novel ethyl nicotinate derivatives, highlighting the importance of structural analysis through XRD, GC–MS, and NMR spectroscopy (Zhou et al., 2008).

Biological Activities

Nicotinic acid derivatives are also investigated for their biological activities, including antimicrobial and antiprotozoal effects. For example, Gad-Elkareem and El-Adasy (2010) studied the synthesis and antibacterial activity of new ethyl thionicotinates and related compounds, revealing their potential as antimicrobial agents (Gad-Elkareem & El-Adasy, 2010). This research underscores the importance of nicotinic acid derivatives in developing new therapeutic agents.

Photoluminescent Materials

In addition, nicotinic acid derivatives have been explored for their potential in creating new classes of photoluminescent materials. The electrochemical oxidation study of amino-cyano-phenylthiophene derivatives by Ekinci et al. (2000) demonstrates the formation of π-conjugated oligoaminothiophenes with photoluminescent properties, opening avenues for their use in materials science (Ekinci et al., 2000).